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Compound of Interest

Compound Name: 2-Hydroxy-5-methyl-3-nitropyridine

Cat. No.: B188116 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Hydroxy-5-methyl-3-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Hydroxy-5-methyl-3-nitropyridine is a substituted pyridine derivative of interest in medicinal

chemistry and organic synthesis. This technical guide provides a comprehensive overview of its

physicochemical properties, offering crucial data for researchers and professionals in drug

development and chemical synthesis. This document outlines key molecular identifiers,

physical characteristics, and solubility data, supported by detailed experimental protocols for its

synthesis and the determination of its fundamental properties.

Core Physicochemical Properties
The physicochemical properties of 2-Hydroxy-5-methyl-3-nitropyridine are fundamental to its

application in research and development. These properties influence its reactivity,

bioavailability, and suitability as a synthetic intermediate.

Molecular Structure and Identifiers
IUPAC Name: 5-methyl-3-nitro-1H-pyridin-2-one[1]
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Synonyms: 5-Methyl-3-nitro-2-pyridinol, 5-Methyl-3-nitro-2(1H)-pyridone, 6-Hydroxy-5-nitro-

3-picoline[2]

CAS Number: 7464-14-4[3][4][5][6]

Molecular Formula: C₆H₆N₂O₃[1][3][6]

Molecular Weight: 154.12 g/mol [1][6]

Appearance: Pale yellow to light brown crystalline solid.[3] It can also appear as a white to

yellow powder or crystals.[2]

Tabulated Physicochemical Data
A summary of the key quantitative physicochemical data for 2-Hydroxy-5-methyl-3-
nitropyridine is presented in Table 1 for ease of reference and comparison.

Property Value Source

Molecular Weight 154.12 g/mol [1][6]

Melting Point 179 °C (decomposes) [4][6][7]

Water Solubility >23.1 µg/mL (at pH 7.4) [1][3]

Physical State Solid [5]

Color Pale yellow to light brown [3]

Experimental Protocols
Detailed methodologies are crucial for the replication of synthesis and the accurate

determination of physicochemical properties. This section provides an overview of relevant

experimental procedures.

Synthesis of 2-Hydroxy-5-methyl-3-nitropyridine
The synthesis of 2-Hydroxy-5-methyl-3-nitropyridine typically involves the nitration of 2-

hydroxy-5-methylpyridine.[3] A general procedure is as follows:
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Preparation of the Nitrating Mixture: A mixture of concentrated sulfuric acid and concentrated

nitric acid is prepared and cooled in an ice bath.[4]

Nitration Reaction: 2-Hydroxy-5-methylpyridine is slowly added to the cooled nitrating

mixture while maintaining a low temperature (e.g., 0-5 °C).[4] The reaction is stirred for a set

period.

Quenching and Precipitation: The reaction mixture is then poured into ice water, leading to

the precipitation of the crude product.[4]

Isolation and Purification: The solid product is collected by filtration, washed with cold water,

and dried.[4] Further purification can be achieved by recrystallization from a suitable solvent

like water.[4]

Determination of Melting Point
The melting point of an organic solid is a key indicator of its purity and can be determined using

a melting point apparatus.[8]

Sample Preparation: A small amount of the dried, crystalline 2-Hydroxy-5-methyl-3-
nitropyridine is packed into a capillary tube.

Measurement: The capillary tube is placed in a melting point apparatus, and the temperature

is gradually increased.

Observation: The temperature range from which the solid begins to melt until it becomes a

clear liquid is recorded as the melting point range.[8]

Determination of Aqueous Solubility
The shake-flask method is a common technique for determining the solubility of a compound in

a specific solvent.[9]

Sample Preparation: An excess amount of 2-Hydroxy-5-methyl-3-nitropyridine is added to

a known volume of water (or a buffered solution at a specific pH) in a sealed container.

Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period to ensure that equilibrium is reached between the dissolved and
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undissolved solute.

Separation and Analysis: The saturated solution is carefully separated from the excess solid

by filtration or centrifugation. The concentration of the dissolved compound in the filtrate is

then determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Visualizing the Synthesis Workflow
A diagram illustrating the general workflow for the synthesis of 2-Hydroxy-5-methyl-3-
nitropyridine provides a clear visual representation of the process.

Start: Reagents
2-Hydroxy-5-methylpyridine

Concentrated H₂SO₄

Concentrated HNO₃

NitrationAdd slowly at 0-5°C Quenching in Ice WaterPour reaction mixture Product Precipitation Filtration & Washing Drying Final Product:
2-Hydroxy-5-methyl-3-nitropyridine End

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Hydroxy-5-methyl-3-nitropyridine.

Applications in Research and Development
2-Hydroxy-5-methyl-3-nitropyridine serves as a valuable intermediate in the synthesis of

more complex molecules.[3] It is utilized in the preparation of various bioactive compounds,

including potential antihypertensive and anti-inflammatory agents.[3] Additionally, it is a

precursor in the agrochemical industry for the development of herbicidal agents.[3] The

compound's reactivity is also exploited in the synthesis of other chemical reagents, such as 2-

chloro-5-methyl-3-nitropyridine.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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